Cas no 1396892-71-9 ((2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1396892-71-9
• MF: C₂₁H₂₅NO₄S
• MW: 387.492504835129
• CID: 6045462
• PubChem ID: 71786897
• Update Time: 2025-06-29

(2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• (E)-1-(4-thiophen-2-ylpiperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 1396892-71-9
• AKOS024535708
• (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• VU0534674-1
• F6184-0205
• (2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C21H25NO4S/c1-24-17-13-15(14-18(25-2)21(17)26-3)6-7-20(23)22-10-8-16(9-11-22)19-5-4-12-27-19/h4-7,12-14,16H,8-11H2,1-3H3/b7-6+
• InChI Key： SRKIQVBAFJNLJO-VOTSOKGWSA-N
• SMILES： C(N1CCC(C2SC=CC=2)CC1)(=O)/C=C/C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 387.15042945g/mol
• Monoisotopic Mass: 387.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.2Ų

Additional information on (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1396892-71-9)

(2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1396892-71-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is noteworthy for its intricate arrangement of functional groups. The molecule consists of a thiophene ring, a piperidine ring, and a trimethoxyphenyl group, all connected through a conjugated double bond system. This structural complexity confers the compound with unique chemical properties and biological activities.

The synthesis of (2E)-1-4-(thiophen-2-yl)piperidin-1-yl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has been the subject of several research studies. One common approach involves the condensation of 3,4,5-trimethoxybenzaldehyde with 4-(thiophen-2-yl)piperidine in the presence of a suitable base. The resulting intermediate is then subjected to further reactions to form the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final compound, making it more accessible for large-scale production.

In terms of biological activities, (2E)-1-4-(thiophen-2-y l)piperidin -1 -y l -3 -(3 ,4 ,5 -trimethoxyphen yl )prop -2 -en -1 -one has demonstrated significant potential in various therapeutic areas. One of the most notable applications is its use as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases.

Furthermore, research has also explored the potential of (2E)-1 -4 -(thiophen -2 -y l)piperidin -1 -y l -3 -(3 ,4 ,5 -trimethoxyphen yl )prop -2 -en -1 -one as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that it may have therapeutic potential in cancer treatment.

The neuroprotective properties of (2E)-1 -4 -(thiophen -2 -y l)piperidin -1 -y l -3 -(3 ,4 ,5 -trimethoxyphen yl )prop -2 -en -1 -one have also been investigated. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of (2E)-1 -4 -(thiophen -2 -y l)piperidin -1 -y l -3 -(3 ,4 ,5 -trimethoxyphen yl )prop -2 -en -1 -one. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in inflammation and cancer pathways. These insights have paved the way for rational drug design and optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-1 -4 -(thiophen -2-y l)piperidin-e 1-y l-e 3-(e 3,e 5-e trimethoxyphe nyl)e prop-e 2-e en-e 1-one in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (2E)-e 1-e 4-(e thiophe n-e 2-y l)e piperidine e 1-y le e 3-(e 3,e 4,e 5-e trimethoxyphe nyle) prop e 2-e en e 1-one (CAS No. 1396892-71-9) is a multifaceted compound with diverse biological activities and therapeutic potential. Its unique chemical structure and promising preclinical results make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.